Cas no 489408-18-6 (N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide)
489408-18-6 structure
Product Name:N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
CAS No:489408-18-6
MF:C13H16N4O4
MW:292.290542602539
CID:3079241
PubChem ID:903500
Update Time:2025-04-21
N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
- HMS2610A08
- CCG-116654
- 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid diethylamide
- SMR000289320
- EU-0016999
- STK915404
- CHEMBL1564234
- MLS000708753
- 489408-18-6
- N,N-diethyl-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide
- AKOS000672222
- AK-968/12341054
- N,N-diethyl-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide
-
- Inchi: 1S/C13H16N4O4/c1-3-15(4-2)13(18)12-6-5-11(21-12)9-16-8-10(7-14-16)17(19)20/h5-8H,3-4,9H2,1-2H3
- InChI Key: GPUMPRZGXUEJFB-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1CN1C=C(C=N1)[N+](=O)[O-])C(N(CC)CC)=O
Computed Properties
- Exact Mass: 292.11715500Da
- Monoisotopic Mass: 292.11715500Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 97.1Ų
N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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